2-fluoro-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzenesulfonamide

• IUPAC Name: 2-fluoro-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C16H13FN2O2S2/c17-14-5-1-2-6-15(14)23(20,21)19-10-12-4-3-8-18-16(12)13-7-9-22-11-13/h1-9,11,19H,10H2
• InChI Key: GEEAMYZWLIPBIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)F)S(=O)(=O)NCC2=C(N=CC=C2)C3=CSC=C3
• Molecular Formula: C16H13FN2O2S2
• Molecular Weight: 348.4 g/mol

Description

Synthesis Analysis

The synthesis of such compounds often involves the use of fluoropyridines. Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues. A selective synthesis of fluoropyridines remains a challenging problem. The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented.

Scientific Research Applications

Fluorescence-Based Detection Techniques

• The development of highly sensitive and selective detection techniques for toxic benzenethiols and biologically active aliphatic thiols is significant in chemical, biological, and environmental sciences. A study described the design of a reaction-based fluorescent probe using a fluorophore, a 2,4-dinitrobenzenesulfonamide group as a recognition unit, and a dihydroimidazo-[1,2-a] pyridine moiety as a linker. This design is relevant for sensing applications in environmental and biological sciences (Wang et al., 2012).

Ligands for Metal Coordination

• A study reported on N-[2-(pyridin-2-yl)ethyl]-derivatives of methane-, benzene- and toluenesulfonamide as prospective ligands for metal coordination. The study highlighted the molecular and supramolecular structures of these compounds, indicating their potential in metal coordination applications (Jacobs et al., 2013).

Synthesis and Optimization in Medicinal Chemistry

• The synthesis and optimization of certain benzenesulfonamide derivatives have been explored for their potential in medicinal chemistry. For example, a study described the discovery and optimization of N-(3-(1,3-dioxo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-4-yloxy)phenyl)benzenesulfonamide GPR119 agonists, highlighting their potential in drug development (Yu et al., 2014).

Fluorophores for Zinc(II) Detection

• The study of intracellular Zn2+ requires zinc(II) specific fluorophores. Research has been conducted on fluorophores such as 2-methyl-8-(4-toluenesulfonamido)-6-quinolyloxyacetic acid and its analogues, which are important for understanding the fluorescence characteristics and complex formation with Zn2+ (Kimber et al., 2001).

Novel Sensing Mechanisms

• A novel pyrazoline-based fluorometric “Turn-off” sensing mechanism for Hg2+ was developed using a derivative of benzenesulfonamide. This demonstrates the compound's utility in developing selective sensors for specific metal ions (Bozkurt & Gul, 2018).